Cas no 171038-12-3 ((3S)-3-hydroxyoct-4-enoic acid)
(3S)-3-hydroxyoct-4-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-hydroxyoct-4-enoic acid
- SCHEMBL12601342
- 171038-12-3
- EN300-1842143
-
- Inchi: 1S/C8H14O3/c1-2-3-4-5-7(9)6-8(10)11/h4-5,7,9H,2-3,6H2,1H3,(H,10,11)/b5-4+/t7-/m1/s1
- InChI Key: XWLRJZXXLLFLAS-SMMXGFFBSA-N
- SMILES: O[C@H](/C=C/CCC)CC(=O)O
Computed Properties
- Exact Mass: 158.094294304g/mol
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 57.5Ų
(3S)-3-hydroxyoct-4-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1842143-0.05g |
(3S)-3-hydroxyoct-4-enoic acid |
171038-12-3 | 0.05g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1842143-0.1g |
(3S)-3-hydroxyoct-4-enoic acid |
171038-12-3 | 0.1g |
$1459.0 | 2023-09-19 | ||
| Enamine | EN300-1842143-0.25g |
(3S)-3-hydroxyoct-4-enoic acid |
171038-12-3 | 0.25g |
$1525.0 | 2023-09-19 | ||
| Enamine | EN300-1842143-0.5g |
(3S)-3-hydroxyoct-4-enoic acid |
171038-12-3 | 0.5g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1842143-1.0g |
(3S)-3-hydroxyoct-4-enoic acid |
171038-12-3 | 1g |
$1658.0 | 2023-06-01 | ||
| Enamine | EN300-1842143-2.5g |
(3S)-3-hydroxyoct-4-enoic acid |
171038-12-3 | 2.5g |
$3249.0 | 2023-09-19 | ||
| Enamine | EN300-1842143-5.0g |
(3S)-3-hydroxyoct-4-enoic acid |
171038-12-3 | 5g |
$4806.0 | 2023-06-01 | ||
| Enamine | EN300-1842143-10.0g |
(3S)-3-hydroxyoct-4-enoic acid |
171038-12-3 | 10g |
$7128.0 | 2023-06-01 | ||
| Enamine | EN300-1842143-1g |
(3S)-3-hydroxyoct-4-enoic acid |
171038-12-3 | 1g |
$1658.0 | 2023-09-19 | ||
| Enamine | EN300-1842143-5g |
(3S)-3-hydroxyoct-4-enoic acid |
171038-12-3 | 5g |
$4806.0 | 2023-09-19 |
(3S)-3-hydroxyoct-4-enoic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (3S)-3-hydroxyoct-4-enoic acid
Overview of (3S)-3-hydroxyoct-4-enoic acid (CAS No. 171038-12-3)
(3S)-3-hydroxyoct-4-enoic acid (CAS No. 171038-12-3) is a unique organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its specific stereochemistry and functional groups, which contribute to its diverse biological activities and potential therapeutic applications.
The molecular structure of (3S)-3-hydroxyoct-4-enoic acid consists of an eight-carbon chain with a hydroxyl group at the third carbon and a double bond at the fourth carbon. The (S) configuration at the third carbon is crucial for its biological activity, as it influences the compound's interactions with various biological targets. This stereochemical specificity is essential for understanding its role in biological systems and its potential as a therapeutic agent.
Recent research studies have highlighted the potential of (3S)-3-hydroxyoct-4-enoic acid in various biological processes. One notable area of interest is its role in lipid metabolism. Studies have shown that this compound can modulate lipid pathways, potentially offering therapeutic benefits in conditions such as hyperlipidemia and metabolic syndrome. For instance, a study published in the Journal of Lipid Research demonstrated that (3S)-3-hydroxyoct-4-enoic acid can inhibit the activity of key enzymes involved in fatty acid synthesis, thereby reducing triglyceride levels in adipose tissue.
Another significant application of (3S)-3-hydroxyoct-4-enoic acid is in the field of inflammation and immune response. Research has indicated that this compound possesses anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and inflammatory bowel disease. A study published in the Journal of Immunology found that (3S)-3-hydroxyoct-4-enoic acid can downregulate the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating signaling pathways involved in inflammation.
In addition to its metabolic and anti-inflammatory effects, (3S)-3-hydroxyoct-4-enoic acid has also been investigated for its neuroprotective properties. Studies have shown that this compound can protect neurons from oxidative stress and neurodegeneration, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in the Journal of Neurochemistry demonstrated that (3S)-3-hydroxyoct-4-enoic acid can enhance mitochondrial function and reduce oxidative damage in neuronal cells.
The pharmacological properties of (3S)-3-hydroxyoct-4-enoic acid have also been explored to understand its potential as a drug candidate. Preclinical studies have shown that this compound has good bioavailability and low toxicity, which are favorable attributes for drug development. Furthermore, its ability to cross the blood-brain barrier makes it particularly suitable for central nervous system disorders.
In terms of clinical trials, early-stage studies are currently underway to evaluate the safety and efficacy of (3S)-3-hydroxyoct-4-enoic acid in various therapeutic settings. These trials are focused on assessing its potential benefits in metabolic disorders, inflammatory conditions, and neurodegenerative diseases. The results from these trials are anticipated to provide valuable insights into the therapeutic potential of this compound.
The synthesis of (3S)-3-hydroxyoct-4-enoic acid is a complex process that requires precise control over stereochemistry and functional group manipulation. Various synthetic routes have been developed to produce this compound with high purity and yield. One common approach involves the use of chiral catalysts or chiral auxiliaries to ensure the correct stereochemical configuration at the third carbon position. Recent advancements in synthetic chemistry have led to more efficient and cost-effective methods for producing (3S)-3-hydroxyoct-4-enoic acid on a larger scale.
In conclusion, (3S)-3-hydroxyoct-4-enoic acid (CAS No. 171038-12-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its role in lipid metabolism, inflammation, immune response, and neuroprotection makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, (3S)-3-hydroxyoct-4-enoic acid holds significant promise for addressing various health conditions and improving patient outcomes.
171038-12-3 ((3S)-3-hydroxyoct-4-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)